Azasetron-13C,D3 Hydrochloride
Azasetron-13C,D3 Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1329611-23-5
VCID:
VC0136404
InChI:
InChI=1S/C17H20ClN3O3.ClH/c1-20-14-7-11(18)6-12(16(14)24-9-15(20)22)17(23)19-13-8-21-4-2-10(13)3-5-21;/h6-7,10,13H,2-5,8-9H2,1H3,(H,19,23);1H/i1+1D3;
SMILES:
CN1C(=O)COC2=C(C=C(C=C21)Cl)C(=O)NC3CN4CCC3CC4.Cl
Molecular Formula:
C17H21Cl2N3O3
Molecular Weight:
390.284
Azasetron-13C,D3 Hydrochloride
CAS No.: 1329611-23-5
Cat. No.: VC0136404
Molecular Formula: C17H21Cl2N3O3
Molecular Weight: 390.284
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1329611-23-5 |
|---|---|
| Molecular Formula | C17H21Cl2N3O3 |
| Molecular Weight | 390.284 |
| IUPAC Name | N-(1-azabicyclo[2.2.2]octan-3-yl)-6-chloro-3-oxo-4-(trideuterio(113C)methyl)-1,4-benzoxazine-8-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C17H20ClN3O3.ClH/c1-20-14-7-11(18)6-12(16(14)24-9-15(20)22)17(23)19-13-8-21-4-2-10(13)3-5-21;/h6-7,10,13H,2-5,8-9H2,1H3,(H,19,23);1H/i1+1D3; |
| Standard InChI Key | DBMKBKPJYAHLQP-SPZGMPHYSA-N |
| SMILES | CN1C(=O)COC2=C(C=C(C=C21)Cl)C(=O)NC3CN4CCC3CC4.Cl |
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